Jak-IN-28

• CAS: 2445500-22-9
• Molecular Formula: C20H18ClN7O
• Molecular Weight: 407.9 g/mol
• InChI: InChI=1S/C20H18ClN7O/c1-12(8-22)25-19(29)14-4-2-13(3-5-14)18-17(21)10-23-20(27-18)26-15-9-24-28(11-15)16-6-7-16/h2-5,9-12,16H,6-7H2,1H3,(H,25,29)(H,23,26,27)/t12-/m0/s1
• InChIKey: FUKYYZIZPJCKQY-LBPRGKRZSA-N

Jak-IN-28: JAK Inhibitor Tool Compound Overview

Jak-IN-28 (Compound 111) is a synthetic small-molecule Janus kinase (JAK) inhibitor disclosed in patent WO2020119819, which claims benzamides of pyrazolyl-amino-pyrimidinyl derivatives as selective and potent JAK inhibitors for cancer and inflammatory disease research [1]. The compound has a molecular weight of 407.86 Da, a molecular formula of C20H18ClN7O, and a defined (S)-stereocenter at the α-cyanoethyl moiety [2]. It is available from multiple research-chemical vendors as a reference tool for JAK-STAT pathway studies.

Pathway study

JAK-STAT signaling probe with distinct chemotype for isoform-selectivity profiling.

SAR tool

Unique substituents (5-Cl, cyclopropyl, chiral benzamide) enable structure-selectivity relationship analysis.

Orthogonal validation

Chemically orthogonal to tofacitinib/baricitinib; reduces scaffold-specific artifact risk in target validation.

• [1] Wan Z, Vazquez ML, Li X. Benzamides of pyrazolyl-amino-pyrimidinyl derivatives, and compositions and methods thereof. Patent WO2020119819A1, published 2020-06-18. View Source
• [2] PubChem CID 154927987. JAK-IN-28 compound summary. National Center for Biotechnology Information. View Source

Why Jak-IN-28 Differs from Generic JAK Inhibitors

JAK inhibitors are not interchangeable because subtype selectivity (JAK1 vs JAK2 vs JAK3 vs TYK2) critically determines both therapeutic efficacy and safety profiles in different disease contexts [1]. Jak-IN-28 belongs to a distinct chemical series—benzamides of pyrazolyl-amino-pyrimidinyl derivatives—with a unique 5-chloro substitution on the pyrimidine ring, a cyclopropylpyrazole motif, and a chiral (S)-α-cyanoethylbenzamide tail [2]. These structural features differ fundamentally from the pyrrolopyrimidine scaffold of tofacitinib or the azetidine-sulfonamide core of baricitinib, making extrapolation of selectivity, potency, or pharmacokinetic behavior from generic JAK inhibitors unreliable for research applications.

This product

Jak-IN-28

Benzamide-pyrazolyl-amino-pyrimidine scaffold with 5-Cl, cyclopropylpyrazole, and (S)-α-cyanoethylbenzamide. Distinct hinge-binding and tail geometry.

Generic JAK inhibitor

Tofacitinib / Baricitinib

Pyrrolopyrimidine or azetidine-sulfonamide cores. Selectivity, potency, and metabolic behavior may not transfer; direct substitution without profiling may shift pathway-response interpretation.

• [1] Ghoreschi K, et al. Janus kinases in immune cell signaling. Immunological Reviews. 2009;228(1):273-287. View Source
• [2] PubChem CID 154927987. JAK-IN-28 compound summary. National Center for Biotechnology Information. View Source

Quantitative Differentiation vs. Closest JAK Inhibitor Analogs

Structural Scaffold Comparison: vs. Tofacitinib

Jak-IN-28 exhibits a substantially higher molecular weight (407.86 Da) than tofacitinib (312.37 Da) [1] [2], along with a larger heavy-atom count (29 vs. 22) and distinct hydrogen-bonding topology (2 HBD, 6 HBA for Jak-IN-28 [1] vs. 1 HBD, 7 HBA for tofacitinib). These differences translate into altered lipophilicity and steric bulk, which can affect kinase binding-site occupancy and off-target interactions. Notably, Jak-IN-28 contains a chlorine atom at the pyrimidine 5-position, a cyclopropyl substituent on the pyrazole, and a chiral (S)-α-cyanoethylbenzamide group absent in tofacitinib, baricitinib, or ruxolitinib [3].

vs. Tofacitinib scaffold

Cross-study comparable

MW: 407.86 vs 312.37 Da (+30.6%); heavy atoms 29 vs 22; HBD 2 vs 1; HBA 6 vs 7

Large property-space divergence supports orthogonal chemotype use for SAR studies.

Computed from PubChem; no direct biochemical comparison available.

Evidence Dimension	Molecular weight (Da) / Heavy atom count / HBD / HBA
Target Compound Data	MW: 407.86; Heavy atoms: 29; HBD: 2; HBA: 6
Comparator Or Baseline	Tofacitinib: MW 312.37; Heavy atoms 22; HBD 1; HBA 7
Quantified Difference	MW difference: +95.49 Da (+30.6%); Heavy atom difference: +7; HBD difference: +1
Conditions	Computed physicochemical properties from PubChem (CID 154927987 for Jak-IN-28; CID 9926791 for tofacitinib)

Why This Matters

The substantial physicochemical divergence means Jak-IN-28 occupies a different property space than the most commonly used JAK inhibitor tool compound (tofacitinib), making it valuable for probing structure-activity relationships that cannot be accessed with the generic reference compound.

• [1] PubChem CID 154927987. JAK-IN-28 compound summary. National Center for Biotechnology Information. View Source
• [2] PubChem CID 9926791. Tofacitinib compound summary. National Center for Biotechnology Information. View Source
• [3] Wan Z, Vazquez ML, Li X. Benzamides of pyrazolyl-amino-pyrimidinyl derivatives, and compositions and methods thereof. Patent WO2020119819A1, published 2020-06-18. View Source

Selectivity Implications: vs. JAK-IN-21

Jak-IN-28 (Compound 111) and JAK-IN-21 (Example 4) are both disclosed in patent WO2020119819 as JAK inhibitors, but their selectivity profiles are expected to differ due to structural variations [1]. JAK-IN-21 has reported IC50 values of 1.73 nM (JAK1), 2.04 nM (JAK2), 109 nM (JAK2 V617F), and 62.9 nM (TYK2) [2]. Jak-IN-28 differs by having a 5-chloro substitution on the pyrimidine (vs. unsubstituted pyrimidine in JAK-IN-21), a cyclopropylpyrazole (vs. unsubstituted pyrazole in JAK-IN-21), and a chiral (S)-α-cyanoethylbenzamide (vs. different amide in JAK-IN-21). The chlorine atom can form halogen bonds that may enhance TYK2 or JAK3 selectivity, while the cyclopropyl group introduces steric constraints absent in JAK-IN-21.

vs. JAK-IN-21 selectivity

Class-level inference

Jak-IN-28 IC₅₀ not disclosed; JAK-IN-21 reported JAK1 1.73, JAK2 2.04, JAK2 V617F 109, TYK2 62.9 nM

5-Cl and cyclopropyl may shift selectivity fingerprint; requires experimental verification.

Data from vendor summary referencing WO2020119819; no head-to-head assay.

Evidence Dimension	Structural features predictive of JAK isoform selectivity
Target Compound Data	5-Cl-pyrimidine; cyclopropylpyrazole; (S)-α-cyanoethylbenzamide (Jak-IN-28)
Comparator Or Baseline	JAK-IN-21: unsubstituted pyrimidine; unsubstituted pyrazole; different benzamide tail
Quantified Difference	JAK-IN-21 IC50: JAK1 1.73 nM, JAK2 2.04 nM, JAK2 V617F 109 nM, TYK2 62.9 nM. Jak-IN-28 IC50 values not publicly disclosed.
Conditions	In vitro kinase inhibition assays (JAK-IN-21 data from vendor summaries referencing WO2020119819)

Why This Matters

Researchers requiring a JAK inhibitor with potentially altered subtype selectivity (particularly toward TYK2 or JAK3) should consider Jak-IN-28 over JAK-IN-21, as the structural differences provide a distinct chemical starting point for probing selectivity determinants within the same patent series.

• [1] Wan Z, Vazquez ML, Li X. Benzamides of pyrazolyl-amino-pyrimidinyl derivatives, and compositions and methods thereof. Patent WO2020119819A1, published 2020-06-18. View Source
• [2] GLPBIO. JAK-IN-21 product page: IC50 values of 1.73, 2.04, 109, and 62.9 nM against JAK1, JAK2, JAK2 V617F, and TYK2. Accessed 2026-04-23. View Source

JAK Family Selectivity: vs. JAK-IN-25

JAK-IN-25 (compound 19) represents another JAK inhibitor chemotype with a well-characterized selectivity profile: IC50 values of 21 nM (JAK1), 8 nM (JAK2), 1051 nM (JAK3), and 6 nM (TYK2), demonstrating strong TYK2 preference and marked JAK3 sparing [1]. Jak-IN-28 shares the benzamide-pyrazolyl-amino-pyrimidine core with JAK-IN-25 but incorporates a chlorine atom at pyrimidine C5, a cyclopropyl substituent on the pyrazole nitrogen, and a chiral (S)-α-cyanoethylbenzamide [2]. The halogen substituent and constrained cyclopropyl group are expected to differentially modulate binding to the JAK family ATP pockets, potentially altering the TYK2/JAK3 selectivity ratio relative to JAK-IN-25. This structural divergence is particularly relevant because even subtle changes in JAK3 inhibition can significantly impact immunosuppressive liability.

vs. JAK-IN-25 profile

Class-level inference

JAK-IN-25 IC₅₀: JAK1 21, JAK2 8, JAK3 1051, TYK2 6 nM; 131-fold TYK2/JAK3 preference

Chlorine/cyclopropyl in Jak-IN-28 may alter TYK2/JAK3 selectivity; distinct tool for selectivity comparison.

Data from vendor summary; no direct kinase panel comparison available.

Evidence Dimension	JAK isoform selectivity profile (IC50, nM)
Target Compound Data	Jak-IN-28: selectivity profile not publicly disclosed; distinguished by 5-Cl-pyrimidine, cyclopropylpyrazole, (S)-chiral center
Comparator Or Baseline	JAK-IN-25: JAK1 21 nM, JAK2 8 nM, JAK3 1051 nM, TYK2 6 nM; whole blood IL-12 IC50 28 nM
Quantified Difference	JAK-IN-25 demonstrates 131-fold JAK3/TYK2 selectivity and 175-fold JAK3/JAK2 selectivity. Jak-IN-28's profile remains uncharacterized but is structurally predicted to differ.
Conditions	In vitro kinase inhibition assays (JAK-IN-25 data from vendor summaries referencing patent WO2020119819)

Why This Matters

For studies requiring a JAK inhibitor with a selectivity profile distinct from the TYK2-biased JAK-IN-25, Jak-IN-28 provides an alternative chemotype from the same patent family. The structural differences (chlorine, cyclopropyl) may shift the selectivity fingerprint, making direct experimental comparison of both compounds informative for structure-selectivity relationship analysis.

• [1] TargetMol. JAK-IN-25 product page: IC50 values of 6, 21, 8, and 1051 nM for TYK2, JAK1, JAK2, and JAK3. Accessed 2026-04-23. View Source
• [2] PubChem CID 154927987. JAK-IN-28 compound summary. National Center for Biotechnology Information. View Source

Structural Differentiation: vs. Baricitinib

Jak-IN-28 (MW 407.86; formula C20H18ClN7O; HBD 2; HBA 6; rotatable bonds 6) [1] differs markedly from the clinically approved JAK1/2 inhibitor baricitinib (MW 371.42; formula C16H17N7O2S; HBD 1; HBA 8; rotatable bonds 6) [2]. Key differentiating features include: (1) the presence of chlorine in Jak-IN-28 vs. sulfonamide in baricitinib; (2) a cyclopropylpyrazole hinge binder in Jak-IN-28 vs. pyrrolopyrimidine in baricitinib; and (3) a chiral (S)-α-cyanoethylbenzamide in Jak-IN-28 vs. an azetidine-acetonitrile motif in baricitinib. These differences span the hinge-binding region, the linker, and the solvent-exposed tail, suggesting that Jak-IN-28 may exhibit a distinct JAK family selectivity fingerprint, altered metabolic susceptibility, and different physicochemical property space compared to clinical JAK inhibitors.

vs. Baricitinib properties

Cross-study comparable

MW 407.86 vs 371.42 Da (+9.8%); HBD 2 vs 1; HBA 6 vs 8; Cl vs sulfonamide; cyclopropylpyrazole vs pyrrolopyrimidine

Different hinge binder and solvent-exposed region alter scaffold-dependent pharmacology.

Computed from PubChem; orthogonal tool for JAK-target validation studies.

Evidence Dimension	Physicochemical and structural properties
Target Compound Data	MW 407.86; C20H18ClN7O; HBD 2; HBA 6; 5-Cl-pyrimidine; cyclopropylpyrazole; (S)-chiral benzamide
Comparator Or Baseline	Baricitinib: MW 371.42; C16H17N7O2S; HBD 1; HBA 8; pyrrolopyrimidine; azetidine-sulfonamide
Quantified Difference	MW difference: +36.44 Da (+9.8%); HBD difference: +1; HBA difference: -2; core scaffold: pyrimidine vs. pyrrolopyrimidine
Conditions	Computed physicochemical properties from PubChem (CID 154927987 for Jak-IN-28; CID 44205240 for baricitinib)

Why This Matters

Jak-IN-28 occupies a distinct chemical space relative to baricitinib, making it a valuable orthogonal tool compound for validating JAK-dependent phenotypes that are sensitive to inhibitor chemotype, thereby reducing the risk of scaffold-specific artifacts in preclinical research.

• [1] PubChem CID 154927987. JAK-IN-28 compound summary. National Center for Biotechnology Information. View Source
• [2] PubChem CID 44205240. Baricitinib compound summary. National Center for Biotechnology Information. View Source

Optimal Research Applications of Jak-IN-28

JAK Isoform Selectivity Profiling

Researchers aiming to map the structure-selectivity relationships within the benzamide-pyrazolyl-amino-pyrimidine series should employ Jak-IN-28 alongside JAK-IN-21 and JAK-IN-25 in parallel kinase inhibition assays. The structural variations (5-Cl vs. H on pyrimidine; cyclopropyl vs. H on pyrazole; chiral benzamide tail) provide a systematic matrix for interrogating which substituents drive selectivity toward JAK1, JAK2, JAK3, or TYK2 [1]. This head-to-head comparison is essential for patent landscape analysis and for identifying lead-optimization vectors within the WO2020119819 series [1].

JAK-STAT Pathway Orthogonal Validation

When studying JAK-dependent signaling in immune cells or cancer models, Jak-IN-28 serves as a chemically orthogonal tool to standard JAK inhibitors like tofacitinib or baricitinib. Its distinct physicochemical profile (MW 407.86, chlorine-containing pyrimidine core, cyclopropylpyrazole hinge binder) [2] reduces the probability that observed effects are scaffold-specific artifacts. This is particularly valuable when confirming that a JAK-dependent phenotype is genuinely target-mediated rather than an off-target consequence of a particular chemotype.

SAR Exploration in Patent Series

Medicinal chemistry groups developing next-generation JAK inhibitors can procure Jak-IN-28 as a benchmark compound from the WO2020119819 patent series. Its unique combination of substituents—5-chloro, cyclopropylpyrazole, and (S)-α-cyanoethylbenzamide [2] [1] —represents a specific point in the chemical space claimed by the patent. Comparing Jak-IN-28 with other disclosed examples (e.g., JAK-IN-21) enables rational design of analogs with improved selectivity, metabolic stability, or reduced off-target activity.

Computational JAK Selectivity Modeling

Jak-IN-28's well-defined stereochemistry and unique halogen substituent make it suitable for computational studies aimed at predicting JAK isoform binding modes. The chlorine atom at pyrimidine C5 can engage in halogen bonding with backbone carbonyl oxygens in the kinase hinge region, while the cyclopropyl group imposes conformational constraints that can be modeled via molecular dynamics [2]. Such studies can guide the design of subtype-selective JAK inhibitors with reduced immunosuppressive liability.

Application

Selection Property

Validation Focus

JAK isoform selectivity profiling

Substituent matrix (5-Cl, cyclopropyl, chiral tail) within patent series

Parallel kinase inhibition assays vs. JAK-IN-21/25 to map structure-selectivity relationships

JAK-STAT pathway orthogonal validation

Chemically distinct scaffold vs. tofacitinib/baricitinib

Confirm target-mediated phenotypes; reduce scaffold-specific artifact risk

SAR exploration in patent series

Benchmark compound from WO2020119819 with unique substituent combination

Comparative analysis with disclosed examples to guide lead optimization vectors

Computational JAK selectivity modeling

Defined (S)-stereocenter, halogen bond potential, cyclopropyl constraints

Docking and molecular dynamics to predict isoform binding mode differences

• [1] Wan Z, Vazquez ML, Li X. Benzamides of pyrazolyl-amino-pyrimidinyl derivatives, and compositions and methods thereof. Patent WO2020119819A1, published 2020-06-18. View Source
• [2] PubChem CID 154927987. JAK-IN-28 compound summary. National Center for Biotechnology Information. View Source